Cas no 2228594-53-2 (3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid
• CAS No: 2228594-53-2
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 6352376
• PubChem ID: 165622414
• Update Time: 2025-06-08

3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid
• 2228594-53-2
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)propanoic acid
• EN300-1890494

• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11-6-5-10(15)8-9(11)4-7-12(17)18/h5-6,8H,4,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： UUTQQRDSVQJNHI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12198622g/mol
• Monoisotopic Mass: 283.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid (CAS No. 2228594-53-2)

3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid, identified by the CAS number 2228594-53-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. Its unique structural features, including a fluorine-substituted aromatic ring and an amide-like functional group, make it a valuable intermediate in the creation of biologically active molecules.

The structure of 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid incorporates several key chemical motifs that are highly relevant to modern drug design. The presence of a fluorine atom at the 5-position of the phenyl ring is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Fluorinated aromatic compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug distribution. In particular, the electron-withdrawing nature of fluorine can fine-tune the electronic properties of the aromatic system, thereby affecting interactions with enzymes and receptors.

The amide linkage in 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid is another critical feature that contributes to its utility in medicinal chemistry. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the amine functionality, allowing for selective manipulation of this group during synthetic protocols. This protection-deprotection strategy is widely employed in multi-step organic synthesis, particularly in the assembly of complex peptides and peptidomimetics. The Boc group is stable under a variety of conditions but can be efficiently removed under mild acidic conditions, making it an ideal choice for controlling reaction timelines.

In recent years, there has been growing interest in fluorinated aromatic compounds as key building blocks in the development of small-molecule drugs. The ability to fine-tune electronic and steric properties through fluorine substitution has led to the discovery of numerous pharmacologically active agents with improved efficacy and reduced side effects. For instance, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have demonstrated enhanced potency and longer half-lives due to modifications in their binding interactions with cyclooxygenase enzymes. Similarly, fluorinated kinase inhibitors have shown improved selectivity and bioavailability, making them attractive candidates for clinical development.

The synthetic utility of 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid extends beyond its role as an intermediate in drug synthesis. Its structural framework provides a versatile platform for exploring diverse chemical modifications. Researchers have leveraged this compound to develop novel scaffolds that mimic natural bioactive molecules while incorporating synthetic advantages such as enhanced solubility or stability. For example, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in cancer metabolism, where fluorine substitution plays a crucial role in optimizing binding affinity and selectivity.

Recent advancements in computational chemistry have further highlighted the importance of fluorinated aromatic compounds like 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid in drug discovery. Molecular modeling studies have demonstrated that fluorine atoms can modulate protein-ligand interactions by influencing hydrogen bonding networks and hydrophobic effects. These insights have guided the design of next-generation therapeutic agents with improved target engagement and reduced off-target effects. Additionally, high-throughput screening methodologies have been employed to rapidly identify fluorinated compounds with desirable biological activities, accelerating the drug development pipeline.

The pharmacological potential of 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid has also been explored in preclinical studies investigating its role as a modulator of inflammatory pathways. By combining structural features reminiscent of known anti-inflammatory agents with fluorine-mediated enhancements, this compound offers a promising approach to developing novel therapeutics for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical data suggest that derivatives of this molecule may exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymatic pathways.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)propanoic acid (CAS No. 2228594-53-2) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for drug development with well-documented synthetic advantages and pharmacological potential. Its unique structural features—particularly the combination of a fluorinated aromatic ring and an amide-like functional group—make it an invaluable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new applications for this compound, its role in addressing complex biological challenges is expected to grow even further.